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Compound of Interest

Compound Name: MIQ-N-succinate

Cat. No.: B12381747

A comprehensive investigation into the synthesis and characterization of a compound identified
as "MIQ-N-succinate" has revealed a notable case of mistaken identity within scientific and
research databases. Extensive searches have found no evidence of a chemical entity bearing
this name. Instead, the query appears to conflate two distinct and unrelated subjects: the
metabolic signaling molecule "succinate" and a psychological assessment tool known as the
"Negative Mental Imagery Questionnaire (MIQ-N)."

For researchers, scientists, and drug development professionals, this distinction is critical.
While "succinate” is a well-characterized intermediate of the Krebs cycle with significant roles in
cellular metabolism and signaling, "MIQ-N" refers to a validated questionnaire used in
psychology to assess negative mental imagery. There is no literature to suggest the existence
of a synthesized compound linking these two terms.

This guide will, therefore, pivot to address the likely intended areas of interest separately,
providing an in-depth overview of succinate's metabolic and signaling pathways, as this aligns
with the technical nature of the original request. Information on the MIQ-N is also briefly
clarified to prevent further confusion.

Succinate: A Key Metabolic and Signaling Hub

Succinate is a dicarboxylic acid that plays a pivotal role as an intermediate in the tricarboxylic
acid (TCA) cycle, a fundamental metabolic pathway for energy production. Beyond its
metabolic function, succinate has emerged as a crucial signaling molecule, particularly in
inflammatory and hypoxic conditions.
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Intracellular Signaling Pathways of Succinate

Succinate's signaling functions are multifaceted. Elevated cytosolic levels of succinate can
stabilize the Hypoxia-Inducible Factor-1a (HIF-1a) by inhibiting prolyl hydroxylases. This
stabilization leads to the production of pro-inflammatory cytokines.[1] Furthermore, succinate
can promote the generation of mitochondrial reactive oxygen species (ROS) through reverse
electron transport, which also contributes to HIF-1a stabilization.[1] Succinate is also involved
in post-translational modification through a process called succinylation, which can regulate the
activity of metabolic enzymes.[1]

Extracellularly, succinate can act as a signaling molecule by activating Succinate Receptor 1
(SUCNR1), a G-protein coupled receptor found on the surface of various cells, including
immune cells.[1][2] This interaction can modulate both pro- and anti-inflammatory activities
depending on the cell type and context.
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Figure 1. Intracellular and extracellular signaling pathways of succinate.
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Succinate Production and Transport

Under normal physiological conditions, succinate is synthesized from succinyl-CoA in the TCA
cycle and is subsequently converted to fumarate by succinate dehydrogenase (SDH).
However, under certain conditions such as hypoxia or inflammation, succinate can accumulate
through alternative pathways. These include the reverse activity of SDH, the purine nucleotide
cycle, the malate-aspartate shuttle, glutamine-dependent anaplerosis, and the y-aminobutyric
acid (GABA) shunt.
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Figure 2. Overview of succinate production pathways.

The Negative Mental Imagery Questionnaire (MIQ-N)

For clarity, the "Negative Mental Imagery Questionnaire (MIQ-N)" is a psychometric tool
designed to assess various dimensions of negative mental imagery relevant to
psychopathology. It is a 16-item questionnaire with four subscales: Intrusiveness,
Controllability, Beliefs about Mental Imagery, and Realness. The development and validation of
the MIQ-N involved a comprehensive literature review, interviews with experts, and factor
analyses with community samples. This tool is intended for use in psychological research and
clinical settings to understand the role of mental imagery in various mental health conditions.

Conclusion
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The initial query for "MIQ-N-succinate” highlights a critical challenge in scientific research: the
potential for misinterpretation of terminology. While no such compound exists in the current
body of scientific literature, the individual components of the query point to two significant and
distinct areas of study. Succinate stands as a molecule of immense interest in drug
development due to its dual role in metabolism and signaling. Conversely, the MIQ-N provides
valuable insights into the cognitive aspects of psychological disorders. Researchers are
encouraged to ensure precision in their search queries to navigate the vast landscape of
scientific information effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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